3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid
Overview
Description
The compound 3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid is a derivative of benzenesulfonic acid, which is a class of compounds that have been extensively studied due to their diverse applications in various fields, including the synthesis of dyes, drugs, and as intermediates in organic synthesis. The presence of amino, hydroxy, and nitro groups on the benzene ring significantly alters the chemical and physical properties of these compounds, making them useful for a variety of chemical applications .
Synthesis Analysis
The synthesis of related compounds, such as the sodium salt of 4-amino-3-nitrobenzenesulfonic acid, involves the action of dilute sodium hydroxide solution on specific precursors like ethyl [(4-chlorosulfonyl-2-nitro)-phenyl]carbamate. This process highlights the importance of the N-ethoxycarbonyl group's position relative to other substituents on the benzene ring, as it determines the ease of removal by dilute sodium hydroxide solution .
Molecular Structure Analysis
The molecular structure of related compounds, such as the 1:1 proton-transfer compound of 5-sulfosalicylic acid with 3-aminobenzoic acid, reveals a complex network of hydrogen-bonding interactions. These interactions lead to the formation of heteromeric cyclic dimers and zigzag chains, which contribute to a three-dimensional layered polymer structure. Such detailed structural analysis is crucial for understanding the properties and potential applications of these compounds .
Chemical Reactions Analysis
The reactivity of benzenesulfonic acid derivatives is influenced by the substituents on the benzene ring. For instance, the synthesis of imine compounds based on 3-amino-4-hydroxybenzenesulfonic acid demonstrates that the position and strength of electron-donating groups can significantly affect the stability, reactivity, and photoexcitation of these compounds. These characteristics are essential for their potential use as chemosensors for anions and their interactions with biological molecules like DNA .
Physical and Chemical Properties Analysis
The physical properties of benzenesulfonic acid derivatives, such as their melting points and crystallization behavior, are of particular interest. For example, cocrystals prepared from 2-amino-5-nitropyridine and achiral benzenesulfonic acids exhibit high melting points and noncentrosymmetric crystal structures, which are desirable for applications in nonlinear optical materials. The alternation of cation and anion in the crystal lattice contributes to the formation of column structures and layered arrays, which are important for the material's properties .
The chemical properties, such as the ability to form Schiff bases with various spectroscopic characteristics, are also noteworthy. The electron-donating substituents can influence the fluorescence properties and antioxidant activity of these compounds. The interaction with anions and DNA, as well as the potential for visible detection in daylight conditions, are significant for their application in chemical sensing and biological activities .
Scientific Research Applications
Electrochemical Degradation
3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid has been studied in the context of electrochemical degradation. Using boron-doped diamond electrodes, researchers investigated the electrochemical oxidation of this compound along with other aromatic amines. The study found effective degradation of the compound, indicating its potential application in wastewater treatment or pollution control technologies (Pacheco, Santos, Ciríaco, & Lopes, 2011).
Chemical Synthesis
The compound has been involved in chemical synthesis processes. For instance, it played a role in the preparation of sodium 4-Amino-3-nitro-benzenesulfonate and related compounds, showcasing its utility in the synthesis of complex organic compounds (Rosevear & Wilshire, 1982).
Tandem Reaction Catalysis
In a study focusing on the synthesis of α-(4-Oxazolyl)amino Esters, 3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid was used as a catalyst in a Brønsted acid catalyzed tandem reaction. This highlights its potential as a catalyst in complex organic reactions (Lee, Oh, & Kim, 2018).
Nonlinear Optical Materials
The compound has been investigated for its potential use in nonlinear optical materials. Research into the synthesis of noncentrosymmetric cocrystals with this compound suggests its applicability in the field of materials science, particularly in developing new optical materials (Koshima, Hamada, Yagi, & Uosaki, 2001).
Molecular Structure Analysis
Studies have been conducted to understand the molecular structure of related compounds, such as 2-nitrobenzenesulfonic acid. These studies, involving gas electron diffraction and quantum chemical analysis, provide insights into the structural aspects of these types of compounds, which is crucial for their application in various scientific fields (Petrov, Giricheva, Girichev, Petrova, Ivanov, & Bardina, 2011).
Safety and Hazards
Mechanism of Action
Target of Action
It’s known that this compound is used in the manufacturing of m-type active dyes and acid dyes , suggesting that its targets could be related to coloration processes in various materials.
Mode of Action
It’s known that the compound can react with amines to form a red color , which is a crucial step in the production of certain dyes . This suggests that the compound may interact with its targets through a process of nucleophilic aromatic substitution .
Biochemical Pathways
Given its use in dye production, it’s likely that the compound plays a role in the synthesis of complex organic molecules, possibly through the process of nucleophilic aromatic substitution .
Pharmacokinetics
It’s known that the compound is slightly soluble in water , which could influence its bioavailability and distribution.
Result of Action
Given its use in dye production, the compound likely contributes to the coloration of various materials .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid. For instance, the compound is sensitive to prolonged exposure to air . It’s also recommended to store the compound at room temperature, preferably in a cool and dark place, below 15°C . These factors can affect the compound’s stability and, consequently, its efficacy.
properties
IUPAC Name |
3-amino-2-hydroxy-5-nitrobenzenesulfonic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6N2O6S/c7-4-1-3(8(10)11)2-5(6(4)9)15(12,13)14/h1-2,9H,7H2,(H,12,13,14) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQIVFTJHYKDOMZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1N)O)S(=O)(=O)O)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6N2O6S | |
Record name | 6-AMINO-4-NITRO-1-PHENOL-2-SULFONIC ACID | |
Source | CAMEO Chemicals | |
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URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID3024495 | |
Record name | 6-Amino-4-nitro-1-phenol-2-sulfonic acid | |
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Molecular Weight |
234.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
6-amino-4-nitro-1-phenol-2-sulfonic acid is a brown powder. (NTP, 1992) | |
Record name | 6-AMINO-4-NITRO-1-PHENOL-2-SULFONIC ACID | |
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URL | https://cameochemicals.noaa.gov/chemical/19792 | |
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Solubility |
1 to 5 mg/mL at 70.7 °F (NTP, 1992) | |
Record name | 6-AMINO-4-NITRO-1-PHENOL-2-SULFONIC ACID | |
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Product Name |
3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid | |
CAS RN |
96-67-3, 98171-51-8 | |
Record name | 6-AMINO-4-NITRO-1-PHENOL-2-SULFONIC ACID | |
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Record name | 2-Amino-4-nitrophenol-6-sulfonic acid | |
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Record name | 6-Amino-4-nitro-1-phenol-2-sulfonic acid | |
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Record name | 3-Amino-2-hydroxy-5-nitrobenzenesulfonic acid | |
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Record name | Benzenesulfonic acid, 3-amino-2-hydroxy-5-nitro- | |
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Record name | 6-Amino-4-nitro-1-phenol-2-sulfonic acid | |
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Record name | 3-amino-2-hydroxy-5-nitrobenzenesulphonic acid | |
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Record name | Benzenesulfonic acid, 3-amino-2-hydroxy-5-nitro-, diazotized, coupled with Et (7-hydroxy-1-naphthalenyl)carbamate | |
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Record name | 6-AMINO-4-NITRO-1-PHENOL-2-SULFONIC ACID | |
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Melting Point |
545 °F (decomposes) (NTP, 1992) | |
Record name | 6-AMINO-4-NITRO-1-PHENOL-2-SULFONIC ACID | |
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URL | https://cameochemicals.noaa.gov/chemical/19792 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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